(S)-2-Amino-3-methoxy-1-propanol

• IUPAC Name: (2S)-2-amino-3-methoxypropan-1-ol
• InChI: InChI=1S/C4H11NO2/c1-7-3-4(5)2-6/h4,6H,2-3,5H2,1H3/t4-/m0/s1
• InChI Key: KRWNDTAVKGMNDQ-BYPYZUCNSA-N
• Canonical SMILES: COCC(CO)N
• Isomeric SMILES: COC[C@H](CO)N
• Molecular Formula: C4H11NO2
• Molecular Weight: 105.14 g/mol

Description

(S)-2-Amino-3-methoxy-1-propanol, also known as AMP, is a chiral building block used in the synthesis of various biologically active compounds. It is an important intermediate in the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals.

Mechanism of Action

(S)-2-Amino-3-methoxy-1-propanol acts as a chiral auxiliary in the synthesis of biologically active compounds. It is used to control the stereochemistry of the final product. This compound can also act as a ligand in metal-catalyzed reactions. It can coordinate with metal ions and activate them for catalysis.
Biochemical and Physiological Effects
This compound has no known biochemical or physiological effects. It is not toxic and has low toxicity in animal studies. It is not metabolized by the body and is excreted unchanged in urine.

Advantages and Limitations for Lab Experiments

(S)-2-Amino-3-methoxy-1-propanol is a versatile chiral building block that can be used in a wide range of synthetic applications. It is readily available and relatively inexpensive. However, the synthesis of this compound can be challenging due to the need for chiral separation. The separation of (S)-(S)-2-Amino-3-methoxy-1-propanol from (R)-(S)-2-Amino-3-methoxy-1-propanol can be difficult and time-consuming.

Future Directions

(S)-2-Amino-3-methoxy-1-propanol has the potential to be used in the synthesis of new biologically active compounds. It can be used to control the stereochemistry of the final product and can act as a ligand in metal-catalyzed reactions. Future research could focus on the development of new synthetic methods using this compound as a building block. Additionally, research could focus on the development of new applications for this compound in the synthesis of fine chemicals.

Scientific Research Applications

(S)-2-Amino-3-methoxy-1-propanol is used as a chiral building block in the synthesis of various biologically active compounds. It is used in the synthesis of anti-cancer drugs, anti-viral drugs, and anti-inflammatory drugs. This compound is also used in the synthesis of agrochemicals, such as insecticides and herbicides. It is an important intermediate in the synthesis of fine chemicals, such as fragrances and flavors.